N-(3-ethyl-4-fluoro-1,3-benzothiazol-2-ylidene)-3,5-dimethoxybenzamide

• IUPAC Name: N-(3-ethyl-4-fluoro-1,3-benzothiazol-2-ylidene)-3,5-dimethoxybenzamide
• InChI: InChI=1S/C18H17FN2O3S/c1-4-21-16-14(19)6-5-7-15(16)25-18(21)20-17(22)11-8-12(23-2)10-13(9-11)24-3/h5-10H,4H2,1-3H3
• InChI Key: QVLXDSYPEVWKEI-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C=CC=C2SC1=NC(=O)C3=CC(=CC(=C3)OC)OC)F
• Molecular Formula: C18H17FN2O3S
• Molecular Weight: 360.4 g/mol

Description

N-(3-ethyl-4-fluoro-1,3-benzothiazol-2-ylidene)-3,5-dimethoxybenzamide, also known as EF24, is a synthetic compound that has gained significant attention in recent years due to its potential therapeutic benefits. EF24 is a derivative of curcumin, a natural compound found in turmeric, and has been found to exhibit potent anti-inflammatory, antioxidant, and anticancer properties.

Mechanism of Action

The mechanism of action of N-(3-ethyl-4-fluoro-1,3-benzothiazol-2-ylidene)-3,5-dimethoxybenzamide is not fully understood, but it is believed to involve the modulation of various signaling pathways. This compound has been found to activate the Nrf2 pathway, which is a key regulator of antioxidant and detoxification genes. This compound has also been found to inhibit the Akt/mTOR pathway, which is a key regulator of cell growth and proliferation. These findings suggest that this compound may exert its effects through the modulation of multiple signaling pathways.
Biochemical and Physiological Effects:
This compound has been found to exhibit potent antioxidant and anti-inflammatory effects. This compound has also been found to induce apoptosis, or programmed cell death, in cancer cells. This compound has been found to inhibit angiogenesis, the process by which new blood vessels are formed, which is essential for tumor growth and metastasis. These findings suggest that this compound may have a broad range of biochemical and physiological effects.

Advantages and Limitations for Lab Experiments

N-(3-ethyl-4-fluoro-1,3-benzothiazol-2-ylidene)-3,5-dimethoxybenzamide has several advantages for lab experiments. This compound is a synthetic compound, which allows for precise control of its purity and concentration. This compound is also stable and can be stored for long periods without degradation. However, this compound has some limitations for lab experiments. This compound is insoluble in water, which limits its use in aqueous-based assays. This compound also has poor bioavailability, which may limit its use in vivo.

Future Directions

There are several future directions for the research on N-(3-ethyl-4-fluoro-1,3-benzothiazol-2-ylidene)-3,5-dimethoxybenzamide. One direction is to optimize the synthesis method of this compound to improve its yield and purity. Another direction is to develop more efficient methods for delivering this compound to target tissues, such as using nanoparticles or liposomes. Further studies are also needed to elucidate the mechanism of action of this compound and to identify its molecular targets. Additionally, more studies are needed to evaluate the safety and efficacy of this compound in animal models and clinical trials.

Synthesis Methods

N-(3-ethyl-4-fluoro-1,3-benzothiazol-2-ylidene)-3,5-dimethoxybenzamide can be synthesized through a two-step process. The first step involves the synthesis of 3,5-dimethoxybenzaldehyde, which is then reacted with 3-ethyl-4-fluoro-2-aminobenzothiazole in the presence of acetic anhydride to yield this compound. This process has been optimized to yield high purity and high yield of this compound.

Scientific Research Applications

N-(3-ethyl-4-fluoro-1,3-benzothiazol-2-ylidene)-3,5-dimethoxybenzamide has been extensively studied for its potential therapeutic benefits in various diseases, including cancer, inflammation, and neurodegenerative disorders. In cancer, this compound has been found to inhibit the growth and proliferation of various cancer cell lines, including breast, lung, prostate, and colon cancer cells. This compound has also been found to sensitize cancer cells to chemotherapy and radiation therapy, making it a promising adjuvant therapy.
In inflammation, this compound has been found to inhibit the production of pro-inflammatory cytokines and enzymes, such as TNF-α and COX-2, respectively. This compound has also been found to inhibit the activation of NF-κB, a transcription factor that plays a key role in inflammation. These findings suggest that this compound may be a potential therapeutic agent for inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.
In neurodegenerative disorders, this compound has been found to exhibit neuroprotective effects by reducing oxidative stress and inflammation. This compound has also been found to enhance the clearance of amyloid-beta, a protein that is implicated in Alzheimer's disease. These findings suggest that this compound may be a potential therapeutic agent for neurodegenerative disorders.